1-(Benzenesulfinyl)-1-chlorohexan-2-OL
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Description
1-(Benzenesulfinyl)-1-chlorohexan-2-OL is an organic compound characterized by the presence of a benzenesulfinyl group attached to a hexane chain with a chloro and hydroxyl substituent
Properties
CAS No. |
63988-06-7 |
|---|---|
Molecular Formula |
C12H17ClO2S |
Molecular Weight |
260.78 g/mol |
IUPAC Name |
1-(benzenesulfinyl)-1-chlorohexan-2-ol |
InChI |
InChI=1S/C12H17ClO2S/c1-2-3-9-11(14)12(13)16(15)10-7-5-4-6-8-10/h4-8,11-12,14H,2-3,9H2,1H3 |
InChI Key |
ZXUXOCAMCDCLSL-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(C(S(=O)C1=CC=CC=C1)Cl)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(Benzenesulfinyl)-1-chlorohexan-2-OL typically involves the reaction of benzenesulfinyl chloride with 1-chlorohexan-2-OL under controlled conditions. The reaction is usually carried out in the presence of a base such as pyridine to neutralize the hydrochloric acid formed during the reaction. The process can be summarized as follows:
Reaction of benzenesulfinyl chloride with 1-chlorohexan-2-OL: This step involves the nucleophilic substitution of the sulfinyl chloride group by the hydroxyl group of 1-chlorohexan-2-OL.
Neutralization: The hydrochloric acid formed is neutralized by the base, resulting in the formation of the desired product.
Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity of the final product.
Chemical Reactions Analysis
1-(Benzenesulfinyl)-1-chlorohexan-2-OL undergoes various chemical reactions, including:
Oxidation: The sulfinyl group can be oxidized to a sulfonyl group using oxidizing agents such as hydrogen peroxide or peracids.
Reduction: The compound can be reduced to the corresponding sulfide using reducing agents like lithium aluminum hydride.
Substitution: The chloro group can be substituted by other nucleophiles such as amines or thiols under appropriate conditions.
Common reagents and conditions used in these reactions include:
Oxidizing agents: Hydrogen peroxide, peracids.
Reducing agents: Lithium aluminum hydride.
Nucleophiles: Amines, thiols.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(Benzenesulfinyl)-1-chlorohexan-2-OL has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.
Industry: It is used in the production of specialty chemicals and as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 1-(Benzenesulfinyl)-1-chlorohexan-2-OL involves its interaction with specific molecular targets and pathways. The sulfinyl group can undergo redox reactions, influencing cellular redox balance and potentially affecting various biochemical pathways. The chloro and hydroxyl groups may also participate in interactions with biological molecules, contributing to the compound’s overall biological activity.
Comparison with Similar Compounds
1-(Benzenesulfinyl)-1-chlorohexan-2-OL can be compared with other similar compounds such as benzenesulfonyl chloride and benzenesulfonamide. While these compounds share the benzenesulfinyl or benzenesulfonyl moiety, 1-(Benzenesulfinyl)-1-chlorohexan-2-OL is unique due to the presence of both chloro and hydroxyl groups on the hexane chain. This structural uniqueness may confer distinct chemical reactivity and biological activity.
Similar Compounds
Benzenesulfonyl chloride: Used in the synthesis of sulfonamides and other organic compounds.
Benzenesulfonamide: Known for its antimicrobial properties and used in the synthesis of pharmaceuticals.
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